Cas no 106536-38-3 (<br>6'-amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'- carbonitrile)

• Product Name: <br>6'-amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'- carbonitrile
• CAS No: 106536-38-3
• MF: C₁₅H₁₁N₅O₂
• MW: 293.280142068863
• CID: 3054731
• PubChem ID: 2813312
• Update Time: 2025-06-10

<br>6'-amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'- carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>6'-amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'- carbonitrile
• 6'-amino-3'-methyl-2-oxo-1,2-dihydro-1'H-spiro[indole-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile
• 6-amino-3-methyl-2'-oxo-1,1',3',4-tetrahydrospiro(pyrano[2,3-c]pyrazole-4,3'-[2'H]-indole)-5-carbonitrile
• AG-690/12890481
• 6-amino-3-methyl-11-oxospiro[4H-pyrano[2,3-c]pyrazole-4,3'-indoline]-5-carboni trile
• AKOS000487420
• STK032715
• AKOS003677345
• AB00093057-01
• 6'-amino-3'-methyl-2-oxo-2'h-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile
• 6'-amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile
• CHEMBL2064364
• CCG-45661
• 6-amino-4-spiro(1,3-dihydro-2-oxo-2H-indol-3-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• F1443-6032
• AB00093057-03
• 106536-38-3
• HMS593P04
• ChemDiv1_002446
• 6'-amino-3'-methyl-2-oxospiro[1H-indole-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile
• AI-031/31965045
• AKOS016352203
• Cambridge id 5676632
• 6'-amino-3'-methyl-2-oxo-1H,2'H-spiro[indole-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile
• SR-01000635415-1

• Inchi： 1S/C15H11N5O2/c1-7-11-13(20-19-7)22-12(17)9(6-16)15(11)8-4-2-3-5-10(8)18-14(15)21/h2-5H,17H2,1H3,(H,18,21)(H,19,20)
• InChI Key： KBSIKCVNXVVXMS-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C2(C(NC3C=CC=CC2=3)=O)C2C1=NNC=2C)N

Computed Properties

• Exact Mass: 293.09127461Da
• Monoisotopic Mass: 293.09127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Additional information on <br>6'-amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'- carbonitrile

6'-Amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile: A Comprehensive Overview

The compound with CAS No. 106536-38-3, known as 6'-amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique spiro structure, which integrates an indoline ring system with a pyrano[2,3-c]pyrazole moiety. The presence of an amino group at the 6' position and a methyl group at the 3' position further enhances its structural complexity and potential biological activity.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to combine multiple pharmacophores within a single molecular framework. The spiro[indoline-pyrazole] core of this compound is particularly intriguing, as it has been shown to exhibit potent anti-tumor and anti-inflammatory properties in preclinical models. Researchers have also explored the role of the 2-oxo group in modulating the compound's redox properties, which may contribute to its therapeutic efficacy.

The synthesis of 6'-amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile involves a multi-step process that typically begins with the preparation of the indoline precursor. This is followed by a series of cyclization reactions to form the spiro structure. The introduction of the amino and methyl groups at specific positions requires precise control over reaction conditions to ensure optimal yields and stereochemical integrity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards certain protein targets associated with chronic diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that it can inhibit key enzymes involved in cell proliferation and apoptosis. The 5'-carbonitrile group has been identified as a critical determinant of its binding affinity to these targets. Furthermore, computational modeling techniques have been employed to predict the compound's pharmacokinetic profile, revealing promising bioavailability characteristics.

From an applications perspective, 6'-amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile holds great potential as a lead compound for drug development. Its unique combination of structural features makes it an ideal candidate for targeting complex biological systems. Ongoing research is focused on optimizing its pharmacodynamic properties and evaluating its safety profile in animal models.

In conclusion, 6'-amino-3'-methyl-2-oxo-1'H-spiro[indoline-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile represents a significant advancement in the field of heterocyclic chemistry. Its innovative structure and promising biological activity underscore its potential as a novel therapeutic agent. As research continues to unravel its full capabilities, this compound is poised to make a substantial impact on modern medicine.